![molecular formula C17H21N3O4 B2894424 N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide CAS No. 899999-02-1](/img/structure/B2894424.png)
N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide, also known as DFO, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the hypoxia-inducible factor (HIF) prolyl hydroxylase domain-containing enzymes (PHDs), which play a critical role in the regulation of cellular responses to hypoxia.
Scientific Research Applications
Light-Switchable Polymer Synthesis
Researchers have developed a novel cationic polymer, poly(N,N-dimethyl-N-[3-(methacroylamino) propyl]-N-[2-[(2-nitrophenyl)methoxy]-2-oxo-ethyl]ammonium chloride), which can be transformed to a zwitterionic form upon irradiation at 365 nm. This transformation allows for the condensation and release of double-strand DNA, showcasing potential applications in DNA manipulation and antibacterial activity switching (Sobolčiak et al., 2013).
Photochemical Synthesis of Heterocycles
A study on the photochemical preparation of 2-(4-N,N-dimethylaminophenyl) heterocycles demonstrated the potential for synthesizing various aromatic compounds, which could have implications in the development of novel pharmaceuticals or materials (Guizzardi et al., 2000).
Anticancer Activity of Cobalt(II) Complexes
Cobalt(II) complexes involving a derivative of N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide exhibited promising anticancer properties against various carcinoma cells. This finding opens avenues for further exploration in cancer therapeutics (Das et al., 2014).
Insights into Crystal Structure and Inhibition Potential
The crystal structure analysis of derivatives related to N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide revealed their potential as inhibitors for c-Jun N-terminal kinases, an important target in cancer and inflammatory diseases (Abad et al., 2020).
Neurodegenerative Disease Research
The compound [18F]FDDNP, a derivative of N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide, was used in positron emission tomography to identify neurofibrillary tangles and beta-amyloid plaques in living Alzheimer's disease patients. This application is crucial for early diagnosis and monitoring the progression of Alzheimer's disease (Shoghi-Jadid et al., 2002).
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(3-methoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4/c1-20(2)14(15-8-5-9-24-15)11-18-16(21)17(22)19-12-6-4-7-13(10-12)23-3/h4-10,14H,11H2,1-3H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOKOMZNPPHQLDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C(=O)NC1=CC(=CC=C1)OC)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.